Cas no 2098154-00-6 (3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride)

• Product Name: 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride
• CAS No: 2098154-00-6
• MF: C₁₀H₁₂Cl₂FN
• MW: 236.113384246826
• CID: 5725789
• PubChem ID: 122239706
• Update Time: 2025-06-14

3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040812884
• 3-[(2-chlorophenyl)methyl]-3-fluoroazetidine hydrochloride
• 2098154-00-6
• F2147-5708
• 3-[(2-chlorophenyl)methyl]-3-fluoroazetidine;hydrochloride
• 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride

• Inchi： 1S/C10H11ClFN.ClH/c11-9-4-2-1-3-8(9)5-10(12)6-13-7-10;/h1-4,13H,5-7H2;1H
• InChI Key： HOKAMTRBPQNFJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1(CNC1)F.Cl

Computed Properties

• Exact Mass: 235.0330829g/mol
• Monoisotopic Mass: 235.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride

Comprehensive Overview of 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride (CAS No. 2098154-00-6)

3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride (CAS No. 2098154-00-6) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chlorophenylmethyl group and a fluoroazetidine core, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s hydrochloride salt form further improves solubility, a critical factor in formulation development. With the rise of AI-driven drug design and computational chemistry, this molecule is frequently studied for its molecular docking potential, addressing common search queries such as "fluorinated azetidines in drug discovery" and "chlorophenyl derivatives for CNS targets."

The synthesis of CAS No. 2098154-00-6 involves multi-step organic reactions, including nucleophilic substitution and hydrogenation, which are well-documented in peer-reviewed journals. Its structural analogs are often explored for GPCR modulation, a hot topic in neuropharmacology. Notably, the compound’s 2-chlorophenyl moiety is associated with improved binding affinity, a feature highlighted in recent patent literature.

From an industrial perspective, 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride is classified as a high-value intermediate, with suppliers emphasizing its >98% purity for research use. Environmental and regulatory concerns have also spurred interest in green chemistry approaches for its production, resonating with searches like "sustainable synthesis of fluorinated heterocycles."

Ongoing studies focus on the compound’s pharmacokinetic profiles and toxicity thresholds, key areas for preclinical development. Its relevance to neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) further elevates its profile, as evidenced by its inclusion in compound libraries for high-throughput screening. For researchers, understanding its SAR (structure-activity relationships) remains a priority, often queried alongside terms like "azetidine-based CNS drugs."

In summary, 3-[(2-Chlorophenyl)methyl]-3-fluoroazetidine hydrochloride (CAS No. 2098154-00-6) represents a cutting-edge scaffold in medicinal chemistry, bridging gaps between fluorine chemistry and therapeutic innovation. Its interdisciplinary applications ensure its prominence in both academic and industrial spheres, meeting the demands of modern drug discovery pipelines.